Cas no 96331-35-0 (N,N'-bis(2-nitrophenyl)propanediamide)

• Product Name: N,N'-bis(2-nitrophenyl)propanediamide
• CAS No: 96331-35-0
• MF: C₁₅H₁₂N₄O₆
• MW: 344.27898311615
• CID: 815968
• PubChem ID: 3819304
• Update Time: 2025-05-28

N,N'-bis(2-nitrophenyl)propanediamide Chemical and Physical Properties

Names and Identifiers

• N,N-bis(2-nitrophenyl)propanediamide
• N,N''-BIS-(2-NITRO-PHENYL)-MALONAMIDE
• N,N'-BIS-(2-NITRO-PHENYL)-MALONAMIDE
• N,N'-bis(2-nitrophenyl)propanediamide
• Propanediamide, N1,N3-bis(2-nitrophenyl)-

• MDL： MFCD00380579
• Inchi： 1S/C15H12N4O6/c20-14(16-10-5-1-3-7-12(10)18(22)23)9-15(21)17-11-6-2-4-8-13(11)19(24)25/h1-8H,9H2,(H,16,20)(H,17,21)
• InChI Key： AESMHZVRTXLXHT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1[N+]([O-])=O)(=O)CC(NC1=CC=CC=C1[N+]([O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Melting Point: 182 °C
• Boiling Point: 680.5±50.0 °C(Predicted)
• pka: 6.37±0.70(Predicted)